Cas no 622011-36-3 (9,9'-Spirobi[9H-fluorene], 2,2',7,7'-tetranitro-)

• Product Name: 9,9'-Spirobi[9H-fluorene], 2,2',7,7'-tetranitro-
• CAS No: 622011-36-3
• MF: C₂₅H₁₂N₄O₈
• MW: 496.384785652161
• CID: 454685
• PubChem ID: 71388925
• Update Time: 2025-04-19

9,9'-Spirobi[9H-fluorene], 2,2',7,7'-tetranitro- Chemical and Physical Properties

Names and Identifiers

• 9,9'-Spirobi[9H-fluorene], 2,2',7,7'-tetranitro-
• 2,2',7,7'-tetranitro-9,9'-spirobi[fluorene]
• DTXSID10810970
• 622011-36-3

• Inchi： 1S/C25H12N4O8/c30-26(31)13-1-5-17-18-6-2-14(27(32)33)10-22(18)25(21(17)9-13)23-11-15(28(34)35)3-7-19(23)20-8-4-16(29(36)37)12-24(20)25/h1-12H
• InChI Key： MHAAGKAMRLHKBX-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=C2C3C=CC(=CC=3C3(C4C=C(C=CC=4C4=CC=C(C=C34)[N+](=O)[O-])[N+](=O)[O-])C2=C1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 496.06556
• Monoisotopic Mass: 496.06551335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 37
• Rotatable Bond Count: 0
• Complexity: 828
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 183Ų

Experimental Properties

• PSA: 172.56